Cas no 120801-99-2 (trifluorobut-2-ynoic acid, 89,61% solution in Et2O)

Trifluorobut-2-ynoic acid is a fluorinated alkyne carboxylic acid with applications in organic synthesis and pharmaceutical intermediates. The provided solution (89.61% in diethyl ether) offers a convenient, ready-to-use form for reactions requiring controlled stoichiometry. The trifluoromethyl group enhances electrophilicity, making it useful for nucleophilic additions and cycloadditions. Diethyl ether as the solvent ensures compatibility with Grignard and organolithium reagents. The high purity (89.61%) minimizes side reactions, while the ethereal solution facilitates precise volumetric dosing. This compound is particularly valuable in the synthesis of fluorinated heterocycles and as a building block for agrochemicals or bioactive molecules. Proper handling under inert atmosphere is recommended due to solvent volatility.
trifluorobut-2-ynoic acid, 89,61% solution in Et2O structure
120801-99-2 structure
Product Name:trifluorobut-2-ynoic acid, 89,61% solution in Et2O
CAS No:120801-99-2
MF:C4HF3O2
MW:138.044751882553
MDL:MFCD11847393
CID:838108
PubChem ID:13244595
Update Time:2025-10-29

trifluorobut-2-ynoic acid, 89,61% solution in Et2O Chemical and Physical Properties

Names and Identifiers

    • 2-Butynoic acid, 4,4,4-trifluoro-
    • 4,4,4-trifluorobut-2-ynoic acid
    • 4,4,4-trifluoro-2-butynoic acid
    • AB64701
    • ACMC-20mp4v
    • AGN-PC-00LO18
    • CTK0C3709
    • trifluorobut-2-ynoic acid, 89,61% solution in Et2O
    • 4,4,4-Trifluoro-but-2-ynoic acid
    • XYGSSOQVQKSCOK-UHFFFAOYSA-N
    • AKOS006378608
    • CS-0372694
    • TRIFLUOROBUT-2-YNOIC ACID
    • F87678
    • SCHEMBL251760
    • EN300-151404
    • 120801-99-2
    • DTXSID80531509
    • MDL: MFCD11847393
    • Inchi: 1S/C4HF3O2/c5-4(6,7)2-1-3(8)9/h(H,8,9)
    • InChI Key: XYGSSOQVQKSCOK-UHFFFAOYSA-N
    • SMILES: FC(C#CC(=O)O)(F)F

Computed Properties

  • Exact Mass: 137.99286376g/mol
  • Monoisotopic Mass: 137.99286376g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 37.3Ų

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Additional information on trifluorobut-2-ynoic acid, 89,61% solution in Et2O

Comprehensive Analysis of Trifluorobut-2-ynoic Acid (CAS No. 120801-99-2) and Its 89.61% Solution in Et2O

Trifluorobut-2-ynoic acid (CAS No. 120801-99-2) is a fluorinated alkyne carboxylic acid that has garnered significant attention in modern synthetic chemistry and material science. Its unique structure, featuring a trifluoromethyl group and an alkyne moiety, makes it a versatile building block for pharmaceuticals, agrochemicals, and advanced materials. The 89.61% solution in diethyl ether (Et2O) offers a convenient handling form for laboratory applications, particularly in reactions requiring controlled stoichiometry.

The growing demand for fluorinated compounds in drug discovery has propelled research into trifluorobut-2-ynoic acid derivatives. Recent studies highlight its role in synthesizing bioactive molecules with improved metabolic stability and membrane permeability. For instance, its incorporation into protease inhibitors and kinase modulators demonstrates enhanced target selectivity—a hot topic in precision medicine. Researchers frequently search for "fluorinated alkyne applications" or "Et2O solubility effects," reflecting the compound's relevance in optimizing reaction yields.

From a synthetic perspective, the 89.61% purity in Et2O ensures minimal side reactions during Sonogashira couplings or click chemistry protocols. This aligns with the industry's shift toward green chemistry, as users increasingly inquire about "solvent efficiency in fluorination reactions." The solution's stability under inert atmospheres also addresses common concerns about compound degradation during storage—a frequent query in chemical forums.

In material science, trifluorobut-2-ynoic acid serves as a precursor for fluorinated polymers with exceptional thermal resistance and dielectric properties. Searches like "CF3-modified polymers for electronics" underscore its utility in developing flexible displays and organic semiconductors. The Et2O solution facilitates precise deposition in vapor-phase polymerization, a technique gaining traction for wearable technology applications.

Analytical challenges surrounding this compound often center on NMR spectral interpretation due to 19F-1H coupling. Popular search terms such as "fluorine NMR shifts in alkynes" reflect the need for robust characterization methods. The 89.61% concentration optimizes signal-to-noise ratios in spectroscopic analyses, a critical factor for quality control in industrial settings.

Environmental considerations further elevate interest in trifluorobut-2-ynoic acid. Its potential as a low-Persistent Organic Pollutant (POP) alternative in coatings resonates with queries about "sustainable fluorochemicals." The Et2O solution formulation reduces waste compared to solid-phase handling, aligning with circular economy principles—a trending topic in chemical manufacturing.

In conclusion, trifluorobut-2-ynoic acid (CAS No. 120801-99-2) and its 89.61% Et2O solution represent a nexus of innovation across multiple disciplines. By addressing high-search-volume themes like "fluorine in drug design" and "eco-friendly solvents," this compound continues to inspire advancements at the intersection of chemistry and technology.

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